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Compound of Interest

Compound Name: Boc-D-Lys(Fmoc)-OH

Cat. No.: B558490

For researchers and scientists engaged in drug development and peptide synthesis, the proper
handling and disposal of specialized reagents like Boc-D-Lys(Fmoc)-OH is a critical
component of laboratory safety and regulatory compliance. While Boc-D-Lys(Fmoc)-OH is not
classified as a hazardous substance, adherence to established protocols for chemical waste
management is essential to maintain a safe working environment and prevent environmental
contamination. This guide provides a procedural overview for the proper disposal of Boc-D-
Lys(Fmoc)-OH, ensuring the safety of laboratory personnel and adherence to institutional
guidelines.

Chemical and Physical Properties

A summary of the key quantitative data for Boc-D-Lys(Fmoc)-OH is presented below. This
information is essential for its safe handling and storage.
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Property Value

Molecular Formula C26H32N206

Molecular Weight 468.54 g/mol [1]
Appearance White powder or crystals[2]
Melting Point 128-131 °C

Storage Temperature 2-8°C

Solubilit Slightly soluble in water. Soluble in various
olubili
Y organic solvents.[3]

GHS Hazard Classification Not a hazardous substance or mixture[4]

Standard Operating Procedure for Disposal

The disposal of Boc-D-Lys(Fmoc)-OH should align with standard laboratory procedures for
non-hazardous chemical waste. The following steps provide a clear and actionable plan for its
disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling Boc-D-Lys(Fmoc)-OH for disposal, ensure that appropriate personal
protective equipment is worn. This includes:

o Standard laboratory coat
o Safety glasses or goggles

 Nitrile gloves

Step 2: Waste Identification and Segregation

o Designate a Waste Container: Use a clearly labeled, sealable container for the accumulation
of solid Boc-D-Lys(Fmoc)-OH waste. The container should be made of a material
compatible with the chemical (e.g., a high-density polyethylene (HDPE) bottle or a glass jar).
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Labeling: The waste container must be labeled with the full chemical name: "Boc-D-
Lys(Fmoc)-OH". Avoid using abbreviations. The label should also include the date of initial
waste accumulation.

Segregation: Do not mix Boc-D-Lys(Fmoc)-OH with other chemical waste streams unless
specifically permitted by your institution's hazardous waste management plan. Keep it
segregated from hazardous wastes such as solvents, heavy metals, or reactive chemicals.

Step 3: Accumulation and Storage of Waste

Collection: Carefully transfer the solid Boc-D-Lys(Fmoc)-OH waste into the designated
waste container. This includes any residual powder from weighing boats or contaminated
filter paper.

Container Management: Keep the waste container sealed when not in use to prevent
accidental spills or contamination.

Storage Location: Store the waste container in a designated, well-ventilated waste
accumulation area within the laboratory, away from heat sources and direct sunlight.

Step 4: Final Disposal

Consult Institutional Guidelines: Always refer to your institution's specific guidelines for
chemical waste disposal. These procedures are designed to comply with local, state, and
federal regulations.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the non-hazardous chemical waste. Do not dispose of
Boc-D-Lys(Fmoc)-OH in the regular trash or down the sanitary sewer.

Documentation: Complete any required waste disposal forms or logs as mandated by your
institution.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Boc-D-Lys(Fmoc)-OH.
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Caption: Disposal workflow for Boc-D-Lys(Fmoc)-OH.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Boc-D-Lys(Fmoc)-OH, contributing to a secure and environmentally responsible laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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